Acetanilide, 4'-(bis(2-chloroethyl)sulfamoyl)-
Cat. No. B8662051
M. Wt: 339.2 g/mol
InChI Key: ZZMBNTSBFXXLIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07511133B2
Procedure details
Bis(2-chloroethyl)amine hydrochloride (0.0114 mol) and triethylamine (0.0114 mol) are added to a solution of 4-acetamidophenylsulfonyl chloride (1.34 g, 0.0057 mol) in dioxane (5 mL). The mixture is heated for 1 hour at 80° C., then part of the solvent is removed by evaporation at reduced pressure, and water is added until precipitation of the resulting sulfonamide. The product is collected by filtration as a pink solid in 40.44% yield and used without further purification.
Yield
40.44%
Identifiers
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REACTION_CXSMILES
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Cl.[Cl:2][CH2:3][CH2:4][NH:5][CH2:6][CH2:7][Cl:8].C(N(CC)CC)C.[C:16]([NH:19][C:20]1[CH:25]=[CH:24][C:23]([S:26](Cl)(=[O:28])=[O:27])=[CH:22][CH:21]=1)(=[O:18])[CH3:17]>O1CCOCC1>[Cl:2][CH2:3][CH2:4][N:5]([CH2:6][CH2:7][Cl:8])[S:26]([C:23]1[CH:22]=[CH:21][C:20]([NH:19][C:16](=[O:18])[CH3:17])=[CH:25][CH:24]=1)(=[O:28])=[O:27] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.0114 mol
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Type
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reactant
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Smiles
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Cl.ClCCNCCCl
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Name
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Quantity
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0.0114 mol
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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1.34 g
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Type
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reactant
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Smiles
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C(C)(=O)NC1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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part of the solvent is removed by evaporation at reduced pressure, and water
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ADDITION
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Type
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ADDITION
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Details
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is added until precipitation of the resulting sulfonamide
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FILTRATION
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Type
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FILTRATION
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Details
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The product is collected by filtration as a pink solid in 40.44% yield
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CUSTOM
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Type
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CUSTOM
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Details
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used without further purification
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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ClCCN(S(=O)(=O)C1=CC=C(C=C1)NC(C)=O)CCCl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 40.44% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
